Cas no 1217803-39-8 ((2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride)

(2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its stereospecific (2S,4S) configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and drug development. The tert-butyloxycarbonyl (Boc) protecting group enhances stability while allowing selective deprotection under mild conditions. The presence of both amino and hydroxymethyl functional groups provides versatile reactivity for further derivatization. The hydrochloride salt form improves solubility and handling. This compound is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and peptidomimetics, due to its rigid pyrrolidine scaffold and modifiable side chains.

(2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride structure

1217803-39-8 structure

Product Name:(2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride

CAS No:1217803-39-8

MF:C₁₀H₂₁ClN₂O₃

MW:252.738342046738

MDL:MFCD10568358

CID:836546

PubChem ID:44828598

Update Time:2025-05-26

(2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

- (2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride
- (2S,4S)-1-BOC-2-HYDROXYMETHYL-4-AMINO PYRROLIDINE-HCL
- INDEX NAME NOT YET ASSIGNED
- tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate,hydrochloride
- DB-353336
- (2S,4S)-4-Amino-1-boc-2-(hydroxymethyl)pyrrolidine HCl
- SCHEMBL25216485
- 1279037-14-7
- TERT-BUTYL (2S,4S)-4-AMINO-2-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLATE HYDROCHLORIDE
- AKOS015847168
- tert-Butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate--hydrogen chloride (1/1)
- W19026
- DTXSID80660808
- (2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylatehydrochloride
- MFCD10568358
- (2S,4S)-tert-Butyl4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylatehydrochloride
- (2S,4S)-1-BOC-2-hydroxymethyl-4-amino Pyrrolidine hydrochloride
- DB-189672
- CS-0044823
- 1217803-39-8
- (2S,4S)-1-Boc-4-amino-2-(hydroxymethyl)pyrrolidine HCl
- AKOS015898265
- cis-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride
- (2s,4s)-1-boc-2-hydroxymethyl-4-aminopyrrolidine hydrochloride
- tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate;hydrochloride
- AS-77992
- I11856
- t-Butyl (2S,4S)-4-amino-2-(hydroxymethyl)-1-pyrrolidinecarboxylate hydrochloride
- MDL： MFCD10568358
- Inchi： 1S/C10H20N2O3.ClH/c1-10(2,3)15-9(14)12-5-7(11)4-8(12)6-13;/h7-8,13H,4-6,11H2,1-3H3;1H/t7-,8-;/m0./s1
- InChI Key： CBLODQXSQDSMHU-WSZWBAFRSA-N
- SMILES： Cl.O(C(C)(C)C)C(N1C[C@H](C[C@H]1CO)N)=O

Computed Properties

Exact Mass: 252.12400
Monoisotopic Mass: 252.1240702g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 237
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 75.8Å²

Experimental Properties

PSA: 75.79000
LogP: 1.75560

(2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM198350-1g	cis-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride	1217803-39-8	97%	1g	$449	2021-08-05
Chemenu	CM198350-1g	cis-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride	1217803-39-8	97%	1g	$449	2023-03-07
Fluorochem	212075-250mg	2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylatehydrochloride	1217803-39-8	95%	250mg	￡188.00	2022-02-28
Fluorochem	212075-1g	2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylatehydrochloride	1217803-39-8	95%	1g	￡376.00	2022-02-28
Fluorochem	212075-5g	2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylatehydrochloride	1217803-39-8	95%	5g	￡1288.00	2022-02-28
Fluorochem	212075-10g	2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylatehydrochloride	1217803-39-8	95%	10g	￡2200.00	2022-02-28
eNovation Chemicals LLC	Y1047948-100mg	(2S,4S)-1-BOC-2-hydroxyMethyl-4-aMino Pyrrolidine-HCl	1217803-39-8	95%	100mg	$225	2024-06-06
Alichem	A109007142-5g	cis-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride	1217803-39-8	97%	5g	$1302.48	2023-09-03
Alichem	A109007142-10g	cis-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride	1217803-39-8	97%	10g	$1688.40	2023-09-03
Alichem	A109007142-25g	cis-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride	1217803-39-8	97%	25g	$2814.00	2023-09-03

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride

Recent Advances in the Application of (2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride (CAS: 1217803-39-8) in Chemical Biology and Pharmaceutical Research

The compound (2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride (CAS: 1217803-39-8) has emerged as a critical intermediate in the synthesis of novel pharmaceuticals, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have highlighted its utility in the construction of complex molecular architectures, owing to its chiral purity and functional versatility. This research brief consolidates the latest findings on its applications, synthetic methodologies, and biological relevance.

In the context of drug discovery, this compound serves as a key building block for the synthesis of HIV protease inhibitors and other antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in improving the pharmacokinetic profiles of next-generation protease inhibitors. The researchers utilized (2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride as a chiral scaffold to enhance drug-target interactions, resulting in compounds with significantly improved bioavailability and reduced off-target effects.

Recent synthetic advancements have focused on optimizing the production of this compound to meet the growing demand in pharmaceutical manufacturing. A team at MIT developed a novel catalytic asymmetric synthesis route in 2024, achieving a 92% yield with >99% enantiomeric excess. This breakthrough, published in Organic Process Research & Development, addresses previous challenges in scaling up production while maintaining the high stereochemical purity required for pharmaceutical applications.

The biological activity of derivatives containing this structural motif has been extensively investigated in cancer research. A 2024 Nature Communications paper revealed that analogs of (2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride exhibit promising activity against drug-resistant leukemia cell lines by modulating protein-protein interactions in apoptotic pathways. These findings suggest potential applications in overcoming chemotherapy resistance, with preclinical trials currently underway at several research institutions.

Quality control and analytical methods for this compound have also seen significant improvements. The latest USP guidelines (2024 revision) include specific monographs for (2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride, reflecting its established importance in pharmaceutical synthesis. Advanced HPLC-MS methods now enable detection of impurities at levels below 0.1%, ensuring the compound meets stringent regulatory requirements for use in clinical-stage drug development.

Looking forward, the versatility of this chiral building block continues to inspire innovation across multiple therapeutic areas. Current research directions include its application in the development of targeted protein degraders (PROTACs) and as a component in mRNA vaccine delivery systems. The compound's unique structural features make it particularly valuable for these cutting-edge applications, positioning it as a molecule of continued interest in pharmaceutical research for the foreseeable future.